Cas no 1541706-79-9 (2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol)

• Product Name: 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol
• CAS No: 1541706-79-9
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 5180815
• PubChem ID: 75356459
• Update Time: 2025-10-28

2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[1-(3,5-difluorophenyl)ethyl]amino]-
• 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol

• Inchi： 1S/C11H15F2NO/c1-7(6-15)14-8(2)9-3-10(12)5-11(13)4-9/h3-5,7-8,14-15H,6H2,1-2H3
• InChI Key： GPGFGRRRPBCBSO-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC(F)=CC(F)=C1)C)C

Additional information on 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol

2-{1-(3,5-Difluorophenyl)ethylamino}propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1541706-79-9, commonly referred to as 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique chemical properties and promising biological activity. In this article, we will delve into its structure, synthesis, applications, and the latest research findings that highlight its importance in modern chemistry and pharmacology.

The molecular structure of 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol is characterized by a propanol backbone with a substituted ethylamine group attached to a difluorophenyl ring. The presence of fluorine atoms on the aromatic ring introduces unique electronic properties, making this compound highly reactive under certain conditions. Recent studies have shown that the fluorination of aromatic compounds can significantly enhance their stability and bioavailability, which are critical factors in drug design.

Synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as 3,5-difluorobenzaldehyde or related precursors. The synthesis pathway may include nucleophilic substitution, condensation reactions, or catalytic hydrogenation steps. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the final product. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to improve the efficiency of synthesizing similar compounds.

In terms of applications, 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol has shown promise in the field of pharmacology. Its ability to act as a precursor for more complex molecules makes it valuable in drug discovery programs targeting various diseases. Recent studies have focused on its potential as an intermediate in the synthesis of bioactive compounds with anti-inflammatory or antiviral properties. For example, researchers have investigated its role in developing new generations of antiviral agents against emerging pathogens.

The biological activity of this compound is closely related to its ability to interact with specific protein targets. Computational modeling studies have provided insights into its binding affinity and selectivity towards certain enzymes or receptors. These findings are particularly relevant in the context of personalized medicine, where understanding molecular interactions at the atomic level is crucial for designing effective therapeutic agents.

From an environmental perspective, the stability and biodegradability of 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol have been evaluated under various conditions. These studies are essential for assessing its potential impact on ecosystems and ensuring sustainable practices in chemical manufacturing. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current eco-friendly trends in industry.

In conclusion, 2-{1-(3,5-difluorophenyl)ethylamino}propan-1-ol (CAS No. 1541706-79-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical properties and biological activity make it a valuable tool in research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.